4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone

• IUPAC Name: 4-[(2,4-dimethoxyphenyl)methyl]-3-(2-oxo-2-piperidin-1-ylethyl)piperazin-2-one
• InChI: InChI=1S/C20H29N3O4/c1-26-16-7-6-15(18(12-16)27-2)14-23-11-8-21-20(25)17(23)13-19(24)22-9-4-3-5-10-22/h6-7,12,17H,3-5,8-11,13-14H2,1-2H3,(H,21,25)
• InChI Key: UEYLKSKXOARXAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCNC(=O)C2CC(=O)N3CCCCC3)OC
• Molecular Formula: C20H29N3O4
• Molecular Weight: 375.5 g/mol

Description

4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone, also known as DPPEP, is a synthetic compound that has been used in scientific research for its potential therapeutic properties. DPPEP belongs to the class of piperazinone compounds and has been studied for its effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of 4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including serotonin and dopamine. This modulation may lead to the anxiolytic and antidepressant effects observed in animal models.
Biochemical and Physiological Effects
4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase the levels of certain neurotransmitters in the brain, including serotonin and dopamine. It has also been shown to decrease the levels of corticosterone, a stress hormone, in the blood.

Advantages and Limitations for Lab Experiments

4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for research studies. 4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone has also been shown to have low toxicity and minimal side effects in animal models. However, one limitation of 4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of research studies.

Future Directions

There are several future directions for research on 4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone. One area of interest is its potential use in the treatment of anxiety and depression in humans. Further studies are needed to determine the safety and efficacy of 4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone in humans. Another area of interest is its potential use in the treatment of drug addiction and withdrawal symptoms. Future studies may explore the mechanisms underlying these effects and the potential use of 4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone in combination with other drugs. Overall, 4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone has shown promise as a potential therapeutic agent, and further research is needed to fully understand its potential applications.

Synthesis Methods

The synthesis of 4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone involves several steps, including the reaction of 2,4-dimethoxybenzyl chloride with 2-piperazinone, followed by the reaction of the resulting compound with 2-oxo-2-(1-piperidinyl)ethyl chloride. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. 4-(2,4-dimethoxybenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.